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Compound of Interest

Compound Name: Doxofylline-d4

Cat. No.: B12418633 Get Quote

For researchers, scientists, and professionals in drug development, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Doxofylline-d4, a deuterated analog of

Doxofylline. While specific data for Doxofylline-d4 is limited, the following procedures are

based on the safety profile of Doxofylline and general best practices for handling potentially

hazardous pharmaceutical compounds.

Hazard Identification and Classification
Doxofylline is classified as harmful if swallowed and may cause irritation to the skin, eyes, and

respiratory system.[1][2] The toxicological properties of Doxofylline-d4 have not been

thoroughly investigated, and it should be handled with care.

GHS Hazard Phrases:

H302: Harmful if swallowed.[1]

May cause irritation to mucous membranes and the upper respiratory tract.[1]

May be harmful through inhalation or skin absorption.[1]

May cause eye, skin, or respiratory system irritation.[1]
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A comprehensive approach to personal protective equipment is crucial to minimize exposure.

The following table summarizes the recommended PPE for handling Doxofylline-d4.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands
Chemical-resistant gloves

(double gloving recommended)

Wear two pairs of

chemotherapy-grade gloves.[3]

[4] Change gloves regularly or

immediately if contaminated,

torn, or punctured.[3]

Eyes/Face

Safety goggles and a face

shield or a full face-piece

respirator

Provides a full range of

protection against splashes to

the face and eyes.[5]

Eyeglasses alone are not

sufficient.[5]

Body

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

Protects skin from

contamination. The gown

should be made of a lint-free

fabric.[3]

Respiratory
NIOSH-certified N95 or N100

respirator

Recommended when there is

a risk of generating airborne

powder or aerosols.[5] A fit-

tested respirator should be

used in accordance with a

respiratory protection program.

[5]

Feet
Closed-toe shoes and

disposable shoe covers

Protects feet from spills and

prevents the spread of

contamination.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Doxofylline-d4 and

ensuring a safe laboratory environment.
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Handling:

Handle in a well-ventilated area, preferably within a certified chemical fume hood or a

biological safety cabinet.[6]

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[1][7]

Do not eat, drink, or smoke in areas where the compound is handled.[6][7]

Storage:

Store in a tightly closed container.[1][7]

Keep in a dry, cool, and well-ventilated place.[6][7]

Store away from heat and sources of ignition.[7]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[1]

Remove contaminated clothing and wash it

before reuse.[1] Get medical attention if

symptoms occur.[1]

Ingestion

If the person is conscious, wash out their mouth

with water.[1] Do NOT induce vomiting unless

directed by medical personnel.[1] Seek

immediate medical attention.[1]

Inhalation

Move the person to fresh air.[1] If not breathing,

give artificial respiration.[1] Seek immediate

medical attention.[1]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Management:

Evacuate and Secure: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Contain the spill using appropriate absorbent materials.

Clean-up: Wear appropriate PPE, including a respirator, heavy rubber gloves, safety

goggles, and rubber boots.[1] Collect the spilled material and transfer it to a chemical waste

container.[1]

Decontaminate: Clean the spill area thoroughly.
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Disposal:

Dispose of Doxofylline-d4 and any contaminated materials as chemical waste.

All waste must be placed in suitable, closed containers for disposal.[6]

Disposal should be carried out in accordance with all applicable local, state, and federal

regulations.[1]

Operational Workflow for Handling Doxofylline-d4
The following diagram outlines the procedural steps for the safe handling of Doxofylline-d4,

from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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